3,5-Dimethyl-4-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]sulfonyl-1,2-oxazole

• IUPAC Name: 3,5-dimethyl-4-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]sulfonyl-1,2-oxazole
• InChI: InChI=1S/C16H18N4O3S/c1-10-16(11(2)23-18-10)24(21,22)19-8-13(9-19)20-12(3)17-14-6-4-5-7-15(14)20/h4-7,13H,8-9H2,1-3H3
• InChI Key: ZHPRBUICUONFHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CC(C2)N3C(=NC4=CC=CC=C43)C
• Molecular Formula: C16H18N4O3S
• Molecular Weight: 346.4 g/mol
• CAS No.: 2380187-54-0

Description

3,5-Dimethyl-4-[3-(2-methylbenzimidazol-1-yl)azetidin-1-yl]sulfonyl-1,2-oxazole is a semiconducting organic molecule with a π-conjugated polycyclic system. It exhibits strong electron-donating properties and can be used as an n-type dopant for various applications in organic electronics . Its chemical structure consists of a complex fusion of heterocyclic rings, including benzimidazole and oxazole moieties.

Synthesis Analysis

The synthesis of this compound involves several steps, including the formation of the benzimidazole ring, followed by the introduction of the azetidine and sulfonyl groups. While I don’t have specific synthetic procedures for this exact compound, similar strategies involving cyclization reactions and functional group transformations are likely employed .

Molecular Structure Analysis

The molecular formula of This compound is C16H18N4O3S , with a molecular weight of 346.41 g/mol . The compound’s three-dimensional arrangement plays a crucial role in its electronic properties and reactivity.

Physical and Chemical Properties Analysis

• Melting Point : Approximately 105-110°C .
• Conductivity : Exhibits a conductivity of approximately 2 × 10^(-3) S/cm when used as a dopant .